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Compound of Interest

Compound Name: 2-Bromoacrylonitrile

CAS No.: 920-34-3

Cat. No.: B1583452

Get Quote

Executive Summary
2-Bromoacrylonitrile (2-BAN, CAS: 920-34-3) is a high-value, reactive intermediate utilized in

the synthesis of functionalized polymers and pharmaceutical heterocycles (e.g., thiazoles via

Hantzsch synthesis). Its utility is defined by its dual reactivity: the electrophilic nitrile group and

the vinylic bromide. However, this reactivity renders it susceptible to spontaneous

polymerization and hydrolysis.

This guide establishes a unified analytical control strategy. Unlike generic certificates of

analysis, we prioritize quantitative NMR (qNMR) as the primary reference standard for absolute

purity and Gas Chromatography (GC-FID) for routine process control. We also address the

critical, often overlooked aspect of E/Z isomerism, which significantly impacts reaction kinetics

in stereoselective syntheses.

Chemical Profile & Critical Quality Attributes (CQAs)
Identity and Physicochemical Properties[1]

IUPAC Name: 2-Bromo-2-propenenitrile[1]
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Molecular Formula: C

H

BrN[1]

Molecular Weight: 131.96 g/mol [1]

Boiling Point: 113–117 °C (at 760 mmHg)

Density: 1.66 g/cm³

Safety Classification:Lachrymator, Flammable Liquid (FP ~29°C), Acute Toxin. Handle only in

a fume hood.

Impurity Profile & Degradation Pathways
The purity of 2-BAN is compromised by three main vectors:

Isomeric Heterogeneity: Commercial 2-BAN is typically a mixture of Z and E isomers. The

ratio varies by synthesis route (e.g., dehydrobromination of 2,3-dibromopropionitrile).

Polymerization: Without stabilization (typically Phenothiazine or Hydroquinone), 2-BAN forms

insoluble poly(2-bromoacrylonitrile).

Hydrolysis: Moisture exposure leads to the formation of 2-bromoacrylamide or release of

HBr/HCN.

Table 1: Critical Quality Attributes (CQAs)
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Attribute
Specification
Target

Analytical Method Rationale

Assay (Absolute) ≥ 98.0% w/w qNMR

Eliminates need for

unavailable reference

standards.

GC Purity ≥ 99.0% (Area %) GC-FID

Detects volatile

organic impurities

(VOIs).

E/Z Ratio Report Value 1H NMR / GC
Isomers may react at

different rates.

Stabilizer 50–200 ppm HPLC-UV

Prevents runaway

polymerization during

storage.

Moisture ≤ 0.5% Karl Fischer
Prevents hydrolysis

and corrosion.

Analytical Methodologies
Primary Reference Method: Quantitative NMR (qNMR)
Expert Insight: GC methods often require a high-purity reference standard, which degrades

over time. qNMR is a primary ratio method, meaning purity is determined relative to a stable

internal standard (e.g., Dimethyl sulfone or TCNB), rendering it self-validating.

Protocol:

Internal Standard (IS): Select 1,3,5-Trimethoxybenzene (High purity, non-volatile, distinct

singlet at ~6.1 ppm) or Dimethyl sulfone (Singlet at ~3.0 ppm).

Solvent: CDCl

(Avoid DMSO-d

if possible to prevent potential reactivity/heating).
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Sample Prep: Weigh ~20 mg of 2-BAN and ~10 mg of IS (precision ±0.01 mg) into a vial.

Dissolve in 0.7 mL CDCl

. Transfer to NMR tube.[2]

Acquisition Parameters:

Pulse Angle: 90°[3]

Relaxation Delay (d1): ≥ 30 seconds (Must be > 5

T

of the slowest nucleus).

Scans: 16 or 32.

Spectral Width: -2 to 14 ppm.

Integration Strategy:

2-BAN Signals: Two geminal vinylic protons appear as doublets (J ~2-3 Hz) around

6.3–7.0 ppm.

Calculation:

Where

= Integral,

= Number of protons,

= Molar mass,

= Mass weighed.[2][4]

Routine Control Method: GC-FID
Expert Insight: A polar column (PEG/Wax) is recommended to separate the polar nitrile from

non-polar brominated byproducts.
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Instrument Conditions:

Column: DB-WAX UI or equivalent (30 m

0.32 mm

0.25 µm).

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

Inlet: Split ratio 50:1, Temperature 200 °C.

Detector (FID): 250 °C.

Oven Program:

Hold 50 °C for 2 min.

Ramp 10 °C/min to 150 °C.

Ramp 25 °C/min to 220 °C.

Hold 5 min.

System Suitability:

Resolution: The E and Z isomers should be partially or fully resolved. If resolved, integrate

both for total assay.

Tailing Factor: < 1.5 for the main peak.

Stabilizer Quantification (HPLC-UV)
To ensure shelf-life, the inhibitor (e.g., Phenothiazine) must be quantified.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 mm

4.6 mm, 3.5 µm.

Mobile Phase: Isocratic Acetonitrile:Water (60:40) + 0.1% H
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PO

.

Detection: UV @ 254 nm (Phenothiazine has strong absorbance here).

Flow: 1.0 mL/min.

Visualizations
Impurity Formation & Synthesis Pathway
The following diagram illustrates the origin of common impurities and the divergence of E/Z

isomers.
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Caption: Synthesis of 2-BAN via bromination-dehydrobromination, showing critical degradation

nodes.

Analytical Decision Tree
This workflow ensures no batch is released without verifying both identity and stability.
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Caption: Step-by-step quality control workflow for 2-Bromoacrylonitrile release.

Handling and Storage Protocols
Trustworthiness: These protocols are derived from the chemical's high reactivity and

lachrymatory nature.

Storage: Store at 2–8 °C in amber glass to prevent photo-initiated isomerization or

polymerization. Ensure the cap is PTFE-lined.
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Stabilizer Maintenance: If stored > 6 months, re-test stabilizer levels via HPLC. If < 50 ppm,

add fresh Phenothiazine (dissolved in minimal 2-BAN or compatible solvent) to target 200

ppm.

Safety: 2-BAN is a potent lachrymator. All transfers must occur in a functioning fume hood.

Neutralize spills immediately with 10% aqueous sodium thiosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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